Cas no 6944-74-7 (5-Pyrimidinecarboxylicacid, 2-[[(3,4-dichlorophenyl)methyl]thio]-1,6-dihydro-6-oxo-, ethyl ester)

5-Pyrimidinecarboxylicacid, 2-[[(3,4-dichlorophenyl)methyl]thio]-1,6-dihydro-6-oxo-, ethyl ester structure
6944-74-7 structure
Product Name:5-Pyrimidinecarboxylicacid, 2-[[(3,4-dichlorophenyl)methyl]thio]-1,6-dihydro-6-oxo-, ethyl ester
CAS No:6944-74-7
MF:C14H12Cl2N2O3S
MW:359.227680206299
CID:515109
PubChem ID:246274
Update Time:2025-04-19

5-Pyrimidinecarboxylicacid, 2-[[(3,4-dichlorophenyl)methyl]thio]-1,6-dihydro-6-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Pyrimidinecarboxylicacid, 2-[[(3,4-dichlorophenyl)methyl]thio]-1,6-dihydro-6-oxo-, ethyl ester
    • Ethyl 2-[(3,4-dichlorobenzyl)sulfanyl]-4-hydroxy-5-pyrimidinecarboxyla te
    • ethyl 2-[(3,4-dichlorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidine-5-carboxylate
    • AC1L6HPB
    • AC1Q3O9Z
    • AR-1I8196
    • CTK5C9905
    • CTK9A1416
    • ethyl 2-[(3,4-dichlorobenzyl)sulfanyl]-6-oxo-1,6-dihydropyrimidine-5-carboxylate
    • NCIOpen2_007895
    • NSC58980
    • NSC-58980
    • 6944-74-7
    • Ethyl 2-[3,4-dichlorobenzylthio]-4-hydroxy-5-pyrimidinecarboxylate
    • MCXGHFVAMGGODL-UHFFFAOYSA-N
    • DTXSID90289089
    • Ethyl 2-[(3,4-dichlorobenzyl)sulfanyl]-4-hydroxy-5-pyrimidinecarboxylate #
    • Ethyl 2-{[(3,4-dichlorophenyl)methyl]sulfanyl}-6-oxo-1,6-dihydropyrimidine-5-carboxylate
    • Inchi: 1S/C14H12Cl2N2O3S/c1-2-21-13(20)9-6-17-14(18-12(9)19)22-7-8-3-4-10(15)11(16)5-8/h3-6H,2,7H2,1H3,(H,17,18,19)
    • InChI Key: MCXGHFVAMGGODL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)CSC1=NC=C(C(=O)OCC)C(N1)=O)Cl

Computed Properties

  • Exact Mass: 357.99476
  • Monoisotopic Mass: 357.995
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 93.1Ų

Experimental Properties

  • Density: 1.47
  • Boiling Point: 497.2°C at 760 mmHg
  • Flash Point: 254.5°C
  • Refractive Index: 1.641
  • PSA: 67.76
  • LogP: 3.54570
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